Cas no 60287-11-8 (7-Hydroxydibenzb,f1,4oxazepin-11(10H)-one)

• Product Name: 7-Hydroxydibenzb,f1,4oxazepin-11(10H)-one
• CAS No: 60287-11-8
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• CID: 1062086
• PubChem ID: 12286494
• Update Time: 2025-08-05

7-Hydroxydibenzb,f1,4oxazepin-11(10H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxydibenz[b,f][1,4]oxazepin-11(10H)-one
• 2-hydroxy-5H-benzo[b][1,4]benzoxazepin-6-one
• 7-hydroxy-10H-dibenzo[b,f][1,4]oxazepin-11-one
• 7-Hydroxy-dibenz<b,f><1,4>oxazepin-11(10 H)-on
• 60287-11-8
• 7-Hydroxydibenzo[b,f][1,4]oxazepin-11(10H)-one
• DTXSID30484490
• DB-264109
• SCHEMBL17988251
• 7-Hydroxydibenzb,f1,4oxazepin-11(10H)-one

• Inchi： 1S/C13H9NO3/c15-8-5-6-10-12(7-8)17-11-4-2-1-3-9(11)13(16)14-10/h1-7,15H,(H,14,16)
• InChI Key： OJFWDCZWXVYQLD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(NC2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 227.05800
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 62.05000
• LogP: 2.56980